BOC-O-BENZYL-L-TYROSINE 4-NITROPHENYL ESTER
BOC-O-BENZYL-L-TYROSINE 4-NITROPHENYL ESTER
Brand Name:
Vulcanchem
CAS No.:
13512-59-9
VCID:
VC0083178
InChI:
InChI=1S/C27H28N2O7/c1-27(2,3)36-26(31)28-24(25(30)35-23-15-11-21(12-16-23)29(32)33)17-19-9-13-22(14-10-19)34-18-20-7-5-4-6-8-20/h4-16,24H,17-18H2,1-3H3,(H,28,31)/t24-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)OCC2=CC=CC=C2)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-]
Molecular Formula:
C27H28N2O7
Molecular Weight:
492.5 g/mol
BOC-O-BENZYL-L-TYROSINE 4-NITROPHENYL ESTER
CAS No.: 13512-59-9
Main Products
VCID: VC0083178
Molecular Formula: C27H28N2O7
Molecular Weight: 492.5 g/mol
| CAS No. | 13512-59-9 |
|---|---|
| Product Name | BOC-O-BENZYL-L-TYROSINE 4-NITROPHENYL ESTER |
| Molecular Formula | C27H28N2O7 |
| Molecular Weight | 492.5 g/mol |
| IUPAC Name | (4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylmethoxyphenyl)propanoate |
| Standard InChI | InChI=1S/C27H28N2O7/c1-27(2,3)36-26(31)28-24(25(30)35-23-15-11-21(12-16-23)29(32)33)17-19-9-13-22(14-10-19)34-18-20-7-5-4-6-8-20/h4-16,24H,17-18H2,1-3H3,(H,28,31)/t24-/m0/s1 |
| Standard InChIKey | VTUXNRKFFGSUAE-DEOSSOPVSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CC1=CC=C(C=C1)OCC2=CC=CC=C2)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-] |
| SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)OCC2=CC=CC=C2)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-] |
| Canonical SMILES | CC(C)(C)OC(=O)NC(CC1=CC=C(C=C1)OCC2=CC=CC=C2)C(=O)OC3=CC=C(C=C3)[N+](=O)[O-] |
| PubChem Compound | 13453746 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume